Cas no 626209-46-9 (Cyclohex-3-enylmethyl-(2-morpholin-4-yl-ethyl)-amine)

Cyclohex-3-enylmethyl-(2-morpholin-4-yl-ethyl)-amine is a versatile amine derivative featuring both a cyclohexenyl and a morpholine moiety, offering a unique structural profile for synthetic and pharmaceutical applications. Its reactive cyclohexenyl group enables functionalization via addition or cyclization reactions, while the morpholine component enhances solubility and stability in various solvents. This compound is particularly valuable as an intermediate in organic synthesis, facilitating the development of bioactive molecules, ligands, or catalysts. Its balanced lipophilicity and polar functionality make it suitable for medicinal chemistry research, where tailored amine scaffolds are often required. The compound's modular design allows for further derivatization, supporting diverse chemical transformations.
Cyclohex-3-enylmethyl-(2-morpholin-4-yl-ethyl)-amine structure
626209-46-9 structure
Product Name:Cyclohex-3-enylmethyl-(2-morpholin-4-yl-ethyl)-amine
CAS No:626209-46-9
MF:C13H24N2O
MW:224.342463493347
MDL:MFCD03724748
CID:1077456
PubChem ID:3152374
Update Time:2025-06-07

Cyclohex-3-enylmethyl-(2-morpholin-4-yl-ethyl)-amine Chemical and Physical Properties

Names and Identifiers

    • Cyclohex-3-enylmethyl-(2-morpholin-4-yl-ethyl)-amine
    • 626209-46-9
    • Cyclohex-3-enylmethyl-(2-morpholin-4-yl-ethyl)-amine, AldrichCPR
    • AKOS017258504
    • SCHEMBL23456189
    • N-(cyclohex-3-en-1-ylmethyl)-2-morpholin-4-ylethanamine
    • CS-0326818
    • (cyclohex-3-en-1-ylmethyl)(2-morpholin-4-ylethyl)amine
    • [(cyclohex-3-en-1-yl)methyl][2-(morpholin-4-yl)ethyl]amine
    • BRD-A61340280-001-01-2
    • ALBB-027143
    • (cyclohex-3-en-1-ylmethyl)[2-(morpholin-4-yl)ethyl]amine
    • MFCD03724748
    • HMS1704O14
    • AKOS000300098
    • N-(cyclohex-3-en-1-ylmethyl)-2-morpholinoethan-1-amine
    • LS-09288
    • MDL: MFCD03724748
    • Inchi: 1S/C13H24N2O/c1-2-4-13(5-3-1)12-14-6-7-15-8-10-16-11-9-15/h1-2,13-14H,3-12H2
    • InChI Key: LTTZZFLHFAMTIU-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)CCNCC1CC=CCC1

Computed Properties

  • Exact Mass: 224.188863393g/mol
  • Monoisotopic Mass: 224.188863393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 24.5Ų

Cyclohex-3-enylmethyl-(2-morpholin-4-yl-ethyl)-amine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Cyclohex-3-enylmethyl-(2-morpholin-4-yl-ethyl)-amine Pricemore >>

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